Cas no 5279-45-8 (6-bromo-1,3-dioxaindane-5-thiol)

• Product Name: 6-bromo-1,3-dioxaindane-5-thiol
• CAS No: 5279-45-8
• MF: C₇H₅BrO₂S
• MW: 233.082400083542
• MDL: MFCD32852251
• CID: 1578788
• PubChem ID: 90075310
• Update Time: 2025-06-10

6-bromo-1,3-dioxaindane-5-thiol Chemical and Physical Properties

Names and Identifiers

• 2,2'-[(4-iodophenyl)methanediyl]bis(5,5-dimethylcyclohexane-1,3-dione)
• 2-[(4,4-dimethyl-2,6-dioxocyclohexyl)-(4-iodophenyl)methyl]-5,5-dimethylcyclohexane-1,3-dione
• 6-bromo-1,3-dioxaindane-5-thiol
• MFCD32852251
• 5279-45-8
• EN300-1991487
• 6-Bromobenzo[d][1,3]dioxole-5-thiol
• 6-Bromo-1,3-benzodioxole-5-thiol
• SCHEMBL15613033

• MDL： MFCD32852251
• Inchi： 1S/C7H5BrO2S/c8-4-1-5-6(2-7(4)11)10-3-9-5/h1-2,11H,3H2
• InChI Key： LROYSBWSJYGXIR-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)OCO2)S

Computed Properties

• Exact Mass: 494.09501
• Monoisotopic Mass: 494.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 19.5Ų

Experimental Properties

• Density: 1.414
• Boiling Point: 583.7°C at 760 mmHg
• Flash Point: 306.8°C
• Refractive Index: 1.569
• PSA: 68.28

Additional information on 6-bromo-1,3-dioxaindane-5-thiol

Introduction to 6-Bromo-1,3-Dioxaindane-5-Thiol (CAS No. 5279-45-8)

6-Bromo-1,3-dioxaindane-5-thiol, with the CAS number 5279-45-8, is a versatile organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound is characterized by its unique structural features, which include a bromine atom, a dioxaindane ring, and a thiol group. These functional groups endow the molecule with a range of chemical properties and reactivity profiles, making it a valuable intermediate in various synthetic pathways and biological applications.

The thiol group in 6-bromo-1,3-dioxaindane-5-thiol is particularly noteworthy due to its nucleophilic nature and ability to form disulfide bonds. This property is crucial in many biological processes, such as protein folding and redox signaling. The bromine atom, on the other hand, provides a useful handle for further chemical modifications, enabling the synthesis of diverse derivatives with tailored properties.

In recent years, 6-bromo-1,3-dioxaindane-5-thiol has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a scaffold for the design of novel therapeutic agents. For instance, researchers have explored its derivatives as inhibitors of specific enzymes involved in disease pathways. A notable example is the development of inhibitors targeting kinases, which are implicated in various cancers and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry highlighted the synthesis and biological evaluation of 6-bromo-1,3-dioxaindane-5-thiol-based compounds as potent inhibitors of protein tyrosine phosphatases (PTPs). These enzymes play critical roles in regulating cellular signaling pathways and are often dysregulated in diseases such as diabetes and cancer. The study demonstrated that certain derivatives exhibited high selectivity and potency against PTPs, suggesting their potential as lead compounds for further drug development.

Beyond its role in enzyme inhibition, 6-bromo-1,3-dioxaindane-5-thiol has also shown promise in the field of chemical biology. Its unique structure allows it to serve as a probe for studying protein-protein interactions and other cellular processes. For example, researchers have used this compound to investigate the binding interactions between specific proteins and small molecules, providing valuable insights into molecular mechanisms underlying various biological phenomena.

The synthetic accessibility of 6-bromo-1,3-dioxaindane-5-thiol is another factor contributing to its widespread use in research. Several efficient synthetic routes have been developed to prepare this compound and its derivatives. One common approach involves the reaction of 1,3-dioxaindane with bromine followed by thiolation using an appropriate thiolating agent. These synthetic methods are robust and scalable, making them suitable for both laboratory-scale synthesis and industrial production.

In addition to its applications in drug discovery and chemical biology, 6-bromo-1,3-dioxaindane-5-thiol has also found utility in materials science. The presence of the thiol group allows it to be incorporated into various functional materials, such as self-assembled monolayers (SAMs) and metal-organic frameworks (MOFs). These materials have potential applications in areas such as catalysis, sensing, and energy storage.

The safety profile of 6-bromo-1,3-dioxaindane-5-thiol is an important consideration for both research and industrial applications. While it is generally considered safe when handled under appropriate conditions, standard laboratory safety protocols should be followed to minimize any potential risks. This includes proper storage conditions, personal protective equipment (PPE), and adherence to good laboratory practices (GLP).

In conclusion, 6-bromo-1,3-dioxaindane-5-thiol (CAS No. 5279-45-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features make it a valuable tool for drug discovery, chemical biology research, and materials science applications. Ongoing studies continue to uncover new possibilities for this compound, underscoring its importance in modern chemistry and biology.